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Compound of Interest

Compound Name: 2,2-Dimethyl-4-oxohexanoic acid
CAS No.: 15118-53-3
Cat. No.: B178135
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Executive Summary

2,2-Dimethyl-4-oxohexanoic acid (CAS: 15118-53-3) is a specialized aliphatic keto-acid
intermediate primarily utilized in the synthesis of non-steroidal anti-inflammatory drug (NSAID)
analogues and selective aldo-keto reductase (AKR1C3) inhibitors.[1][2][3][4][5] Its structural
uniqueness lies in the gem-dimethyl substitution at the

-position relative to the carboxyl group, combined with a

-keto functionality. This architecture serves two critical functions in medicinal chemistry: it
introduces metabolic stability by blocking

-oxidation and imposes conformational constraints (Thorpe-Ingold effect) that favor cyclization
reactions, particularly in Fischer indole synthesis.

This guide provides a comprehensive technical analysis of the molecule, detailing its
physiochemical properties, a validated synthetic protocol via lactone oxidation, and its
application in developing "reversed" indomethacin analogues.
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Molecular Architecture & Physiochemical Properties

The molecule features a six-carbon chain functionalized with a terminal carboxylic acid and an
internal ketone. The gem-dimethyl group at C2 is the defining structural motif, significantly
altering the electronic and steric environment compared to the linear 4-oxohexanoic acid.

| ificati

Property Data
IUPAC Name 2,2-Dimethyl-4-oxohexanoic acid
CAS Registry Number 15118-53-3

Molecular Formula

Molecular Weight 158.19 g/mol

SMILES CCC(=0)CC(C)(C)C(=0)O
Appearance White solid / Crystalline powder
Melting Point 87-88 °C

Solubilit Soluble in DMSO, Methanol, Dichloromethane;
olubili
Y sparingly soluble in water

Structural Analysis

e C1 (Carboxyl): The acidic center (

). The adjacent gem-dimethyl group reduces the acidity slightly via inductive electron
donation (+1 effect) and sterically hinders esterification.

o C2 (Gem-dimethyl): The quaternary carbon creates a "kink" in the chain, promoting the
proximity of the C1 and C4 centers. This facilitates intramolecular reactions (like lactonization
or cyclization with hydrazines).

o C4 (Ketone): The reactive carbonyl center. In Fischer indole synthesis, this ketone
undergoes hydrazone formation followed by [3,3]-sigmatropic rearrangement.
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Synthetic Pathways & Process Chemistry

Since 2,2-dimethyl-4-oxohexanoic acid is not widely commercially available, it is typically
synthesized de novo. The most robust protocol involves the formation of a

-lactone intermediate followed by oxidative ring opening.

Validated Synthesis Protocol
Route: Alkylation-Cyclization
Saponification

Oxidation

Step 1: Synthesis of 5-ethyl-3,3-dimethyldihydrofuran-2(3H)-one
(Lactone Intermediate)
o Reagents: Isobutyric acid, LDA (Lithium Diisopropylamide), 1,2-Epoxybutane.

o Mechanism: Generation of the isobutyric acid dianion followed by nucleophilic attack on the
epoxide. The resulting

-hydroxy acid spontaneously cyclizes to the lactone under acidic workup.

Step 2: Saponification & Oxidation (The RuO2/NaOCI Method)

This step converts the lactone to the open-chain keto acid. Direct hydrolysis yields the hydroxy
acid; subsequent oxidation converts the C4 alcohol to a ketone.

Protocol:

o Saponification: Suspend the crude lactone (1.0 eq) in water. Add 5N NaOH (approx. 1.2 eq)
and stir for 1 hour to open the lactone ring to the sodium salt of 4-hydroxy-2,2-
dimethylhexanoic acid.

o Oxidation: Chill the mixture to 0-5 °C. Add catalytic Ruthenium Dioxide (
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e Hypochlorite Addition: Dropwise add Sodium Hypochlorite (NaOCI, 10-15% active chlorine)

while maintaining temperature
°C. The color transition from black (

) to greenish-yellow indicates the formation of the active oxidant (

).

o Workup: Quench excess oxidant with isopropanol. Acidify with HCI to pH 1-2. Extract with

ethyl acetate or dichloromethane.

Synthesis Workflow Diagram
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Figure 1: Synthetic route from isobutyric acid to 2,2-dimethyl-4-oxohexanoic acid via lactone
oxidation.[6][7]

Spectroscopic Characterization

Accurate identification of the product relies on Nuclear Magnetic Resonance (NMR). The gem-
dimethyl signal is a diagnostic singlet, while the ethyl group displays a characteristic triplet-
quartet pattern (though the quartet is often obscured or appears as a multiplet depending on

field strength).

NMR Data (DMSO-ds)
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Shift (
Nucleus Multiplicity Integration Assignment
ppm)
Triplet ( C6 Methyl
1H 0.88 3H ,
Hz) (Terminal)
] C2 Gem-
H 1.10 Singlet 6H ]
Dimethyls
Quartet (
H 2.36 2H C5 Methylene
Hz)
H 2.67 Singlet 2H C3 Methylene
13C 7.94 Singlet - C6
. Gem-Dimethyl
13C 25.75 Singlet -
Carbons
13C 35.81 Singlet - C5
13C 51.25 Singlet - C3
13C 178.62 Singlet - C1 (Carboxyl)
13C 209.39 Singlet - C4 (Ketone)

Note: The C2 quaternary carbon signal typically appears near 40 ppm but may be obscured by
the DMSO solvent residual peak.

Applications in Drug Development[5]

The primary utility of 2,2-dimethyl-4-oxohexanoic acid is as a cyclization reagent in the
synthesis of indole-based therapeutics.

Fischer Indole Synthesis (Indomethacin Analogues)

In the development of selective AKR1C3 inhibitors (potential treatments for castrate-resistant
prostate cancer), this acid is reacted with aryl hydrazines (e.g., 4-chloro-N-(4-
methoxyphenyl)benzohydrazide hydrochloride).[2]
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e Mechanism: The hydrazine nitrogen attacks the C4 ketone of the acid.

o Qutcome: The resulting hydrazone undergoes acid-catalyzed rearrangement to form an
indole ring.

e Resulting Structure: The 2,2-dimethylhexanoic acid chain becomes the substituent at the
indole 3-position (or 2-position, depending on the hydrazine substitution pattern). The gem-
dimethyl group prevents metabolic degradation of the side chain, a common failure point for
linear analogues.

Metabolic Stability Engineering

The incorporation of the gem-dimethyl group is a classic medicinal chemistry tactic (the
"Thorpe-Ingold" or "Gem-Dimethyl" effect).

» Steric Shielding: It protects the adjacent carboxyl group from rapid glucuronidation or
esterification in vivo.

o Beta-Oxidation Blockade: In fatty acid metabolism,

-oxidation occurs at the C3 position. The quaternary C2 prevents the formation of the

unsaturated intermediate required for this degradation pathway, significantly extending the
half-life of the drug candidate.

References

o Development of Potent and Selective Indomethacin Analogues for the Inhibition of AKR1C3.
Source: Journal of Medicinal Chemistry (2013). Context: Primary source for the synthesis
protocol (Supporting Information) and NMR data. URL:[Link]

o An unusual Fischer indole synthesis with 4-keto acids: an indole incorporating the terminal
hydrazine nitrogen. Source: Journal of Organic Chemistry (1990). Context: foundational
methodology for using 4-keto acids in indole synthesis. URL:[Link]

¢ PubChem Compound Summary: 2,2-Dimethyl-4-oxohexanoic acid. Source: National
Center for Biotechnology Information. Context: Verification of identifiers and physical

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubs.acs.org/doi/10.1021/jm3017656
https://pubs.acs.org/doi/10.1021/jo00296a064
https://www.benchchem.com/product/b178135/docs?utm_src=pdf-body#technical-guide-chemical-structure-synthesis-of-2-2-dimethyl-4-oxohexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

properties.[5] URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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